Cas no 2734779-71-4 ((3-Ethyl-5-iodophenyl)(methyl)sulfane)

• Product Name: (3-Ethyl-5-iodophenyl)(methyl)sulfane
• CAS No: 2734779-71-4
• MF: C₉H₁₁IS
• MW: 278.15
• CID: 5080137
• Update Time: 2025-06-26

(3-Ethyl-5-iodophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Ethyl-5-iodophenyl)(methyl)sulfane

• Inchi： 1S/C9H11IS/c1-3-7-4-8(10)6-9(5-7)11-2/h4-6H,3H2,1-2H3
• InChI Key： SBLLYXGDUTUWFV-UHFFFAOYSA-N
• SMILES： C1(C=C(CC)C=C(SC)C=1)I

Additional information on (3-Ethyl-5-iodophenyl)(methyl)sulfane

Introduction to (3-Ethyl-5-iodophenyl)(methyl)sulfane (CAS No. 2734779-71-4)

(3-Ethyl-5-iodophenyl)(methyl)sulfane, identified by the Chemical Abstracts Service Number (CAS No.) 2734779-71-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of thiophanes, which are sulfur-containing heterocyclic compounds known for their diverse applications in medicinal chemistry and material science.

The molecular structure of (3-Ethyl-5-iodophenyl)(methyl)sulfane features a phenyl ring substituted with an ethyl group at the 3-position and an iodine atom at the 5-position, further functionalized with a methylsulfanyl group. This unique arrangement of substituents makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in thiophane derivatives due to their potential biological activities. Studies have demonstrated that compounds containing the thiophane core can exhibit various pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both iodine and methylsulfanyl groups in (3-Ethyl-5-iodophenyl)(methyl)sulfane enhances its reactivity, making it a versatile building block for further chemical modifications.

One of the most compelling aspects of this compound is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The iodine atom at the 5-position of the phenyl ring serves as an excellent handle for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions allow for the introduction of diverse functional groups at specific positions of the molecule, enabling the construction of complex structures with tailored biological activities.

Recent research has highlighted the role of (3-Ethyl-5-iodophenyl)(methyl)sulfane in the development of novel anticancer agents. In particular, studies have shown that thiophane derivatives can interfere with key cellular processes involved in cancer progression, such as DNA replication and cell signaling pathways. The ethyl and methylsulfanyl groups contribute to the compound's ability to modulate these pathways by serving as pharmacophores that interact with target proteins and enzymes.

The synthesis of (3-Ethyl-5-iodophenyl)(methyl)sulfane involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation of ethyl-substituted phenols followed by methylation using appropriate sulfide sources. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

In addition to its pharmaceutical applications, (3-Ethyl-5-iodophenyl)(methyl)sulfane has shown promise in material science. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in light-emitting diodes (LEDs) and photovoltaic cells. The ability to functionalize its structure allows researchers to fine-tune its optical and electronic characteristics for specific applications.

The growing body of research on thiophane derivatives underscores their importance as versatile chemical entities. As synthetic methods continue to evolve, new applications for compounds like (3-Ethyl-5-iodophenyl)(methyl)sulfane are likely to emerge, further expanding their utility in both academic and industrial settings. Collaborative efforts between chemists, biologists, and materials scientists will be crucial in harnessing their full potential.

In conclusion, (3-Ethyl-5-iodophenyl)(methyl)sulfane (CAS No. 2734779-71-4) represents a significant advancement in the field of organic chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and material innovation. As research progresses, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.